Cas no 85081-22-7 (cinchonain Ic)

• Product Name: cinchonain Ic
• CAS No: 85081-22-7
• MF: C₂₄H₂₀O₉
• MW: 452.410207748413
• CID: 2079738
• PubChem ID: 21676383
• Update Time: 2025-04-21

cinchonain Ic Chemical and Physical Properties

Names and Identifiers

• cinchonain Ic
• cinchonain Id
• (4R,8R,9R)-4,8-bis(3,4-dihydroxyphenyl)-5,9-dihydroxy-4,8,9,10-tetrahydro-3H-pyrano(2,3-h)chromen-2-one
• LMPK12020085
• CHEMBL251633
• 85022-67-9
• (4R,8R,9R)-4,8-bis(3,4-dihydroxyphenyl)-5,9-dihydroxy-4,8,9,10-tetrahydro-3H-pyrano[2,3-h]chromen-2-one
• 85081-22-7
• DTXSID401317703

• Inchi： 1S/C24H20O9/c25-14-3-1-10(5-16(14)27)12-8-21(31)33-24-13-7-19(30)23(11-2-4-15(26)17(28)6-11)32-20(13)9-18(29)22(12)24/h1-6,9,12,19,23,25-30H,7-8H2
• InChI Key： AKZBEMDOKOHIFM-UHFFFAOYSA-N
• SMILES： OC1C(C2C=C(O)C(O)=CC=2)OC2C=C(C3=C(C=2C1)OC(=O)CC3C1C=C(O)C(O)=CC=1)O

Computed Properties

• Exact Mass: 452.11073221Da
• Monoisotopic Mass: 452.11073221Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 2
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 157Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Catechins